Cas no 51078-47-8 (N-(2-Cyanoethyl)-DL-alanine)
N-(2-Cyanoethyl)-DL-alanine Chemical and Physical Properties
Names and Identifiers
-
- N-(2-Cyanoethyl)-DL-alanine
- DL-Alanine, N-(2-cyanoethyl)-
- 2-[(2-cyanoethyl)amino]propanoic acid
- N-(2-Cyanoethyl)alanine
- NSC75447
- N-<2-CYANO-ETHYL>-ALANINE
- DL-Alanine, N- (2-cyanoethyl)-
- 2-(2-CYANO-ETHYLAMINO)-PROPIONIC ACID
-
- Inchi: 1S/C6H10N2O2/c1-5(6(9)10)8-4-2-3-7/h5,8H,2,4H2,1H3,(H,9,10)
- InChI Key: NGTORYSYDRDVFM-UHFFFAOYSA-N
- SMILES: OC(C(C)NCCC#N)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 158
- XLogP3: -2.8
- Topological Polar Surface Area: 73.1
N-(2-Cyanoethyl)-DL-alanine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-395918-1.0g |
(2S)-2-[(2-cyanoethyl)amino]propanoic acid |
51078-47-8 | 1.0g |
$657.0 | 2023-03-02 | ||
| Enamine | EN300-395918-2.5g |
(2S)-2-[(2-cyanoethyl)amino]propanoic acid |
51078-47-8 | 2.5g |
$1360.0 | 2023-03-02 | ||
| Enamine | EN300-395918-5.0g |
(2S)-2-[(2-cyanoethyl)amino]propanoic acid |
51078-47-8 | 5.0g |
$1723.0 | 2023-03-02 | ||
| Enamine | EN300-395918-10.0g |
(2S)-2-[(2-cyanoethyl)amino]propanoic acid |
51078-47-8 | 10.0g |
$2166.0 | 2023-03-02 |
N-(2-Cyanoethyl)-DL-alanine Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on N-(2-Cyanoethyl)-DL-alanine
Research Brief on N-(2-Cyanoethyl)-DL-alanine (CAS: 51078-47-8): Recent Advances and Applications
N-(2-Cyanoethyl)-DL-alanine (CAS: 51078-47-8) is a synthetic amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its cyanoethyl and alanine moieties, has been explored for its potential applications in drug design, peptide synthesis, and as a building block for bioactive molecules. Recent studies have shed light on its unique chemical properties and biological activities, making it a subject of interest for researchers aiming to develop novel therapeutic agents.
One of the key areas of research involving N-(2-Cyanoethyl)-DL-alanine is its role in the synthesis of modified peptides. The cyanoethyl group provides a reactive handle for further chemical modifications, enabling the incorporation of this compound into peptide backbones to enhance stability or modulate biological activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of N-(2-Cyanoethyl)-DL-alanine in the design of protease-resistant peptide analogs, which showed improved pharmacokinetic properties in preclinical models.
In addition to its applications in peptide chemistry, N-(2-Cyanoethyl)-DL-alanine has been investigated for its potential as a precursor in the synthesis of heterocyclic compounds. Researchers have utilized its reactive cyano group to construct pyridine and pyrimidine derivatives, which are common scaffolds in many FDA-approved drugs. A recent patent (WO2023056789) highlights the use of this compound in the development of kinase inhibitors, showcasing its versatility in medicinal chemistry.
The biological activity of N-(2-Cyanoethyl)-DL-alanine itself has also been a topic of investigation. Preliminary studies suggest that it may interact with specific amino acid transporters, potentially influencing cellular uptake mechanisms. This property could be exploited for targeted drug delivery or as a tool to study amino acid metabolism in cancer cells. However, further in vivo studies are needed to fully elucidate its pharmacological profile.
From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of N-(2-Cyanoethyl)-DL-alanine. A 2024 paper in Organic Process Research & Development described a scalable and environmentally friendly synthesis route using biocatalysis, which improved yield and reduced waste compared to traditional methods. This development is particularly relevant for industrial-scale applications.
Looking forward, the unique structural features of N-(2-Cyanoethyl)-DL-alanine continue to inspire innovative research directions. Its dual functionality (amino acid and nitrile groups) makes it a valuable building block for chemical biology probes and drug discovery. Current challenges include better understanding its metabolic fate in biological systems and expanding its applications in bioconjugation chemistry. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and chemical tools.
51078-47-8 (N-(2-Cyanoethyl)-DL-alanine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)